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Compound of Interest

Compound Name: H-Ala-Thr-Pro-Phe-OH

CAS No.: 402594-16-5

Cat. No.: B14250833

Get Quote

Executive Summary
This guide provides a technical comparison between ATPF (the natural N-terminal tetrapeptide

motif of processed Caspase-9) and Birinapant (TL32711), a clinical-stage bivalent Smac

mimetic.

Crucial Distinction: "ATPF" is not a drug; it is the endogenous Ala-Thr-Pro-Phe sequence

exposed on the p12 subunit of Caspase-9 after proteolytic cleavage. This sequence binds to

the BIR3 domain of X-linked Inhibitor of Apoptosis Protein (XIAP) to lock Caspase-9 in an

inactive state.[1] Birinapant is a synthetic small molecule designed to mimic this motif with

superior affinity and bivalency, effectively displacing ATPF to restore apoptotic signaling.[1]

Mechanistic Profile & Binding Kinetics[2][3]
The Endogenous Ligand: ATPF (Caspase-9)
Upon mitochondrial outer membrane permeabilization (MOMP), Caspase-9 is activated.[1]

However, XIAP acts as a "molecular brake" by binding to the exposed ATPF motif of Caspase-9

via its BIR3 domain.[2][3][4]
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Binding Mode: Monovalent interaction.[1]

Affinity: Moderate (

).[1]

Function: Sequesters Caspase-9, preventing the apoptotic cascade.

The Synthetic Antagonist: Birinapant (TL32711)
Birinapant is a bivalent mimetic of the Smac protein (endogenous antagonist of IAPs).[1][5][6] It

contains two IAP-binding motifs linked by a chemical scaffold, allowing it to bind two BIR

domains simultaneously.[1]

Binding Mode: Bivalent interaction (Avidity effect).[1]

Affinity: High (

for cIAP1;

for XIAP).[1][5]

Function: Competitively displaces ATPF (Caspase-9) from XIAP and induces proteasomal

degradation of cIAP1/2.[1]

Pathway Visualization
The following diagram illustrates the competitive mechanism where Birinapant displaces the

ATPF motif to liberate Caspase-9.
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Caption: Birinapant competes with the Caspase-9 ATPF motif for the XIAP BIR3 pocket,

releasing Caspase-9.

Quantitative Affinity Analysis
The following table synthesizes experimental

and

values derived from Fluorescence Polarization (FP) and Surface Plasmon Resonance (SPR)
assays. Note the significant affinity gap between the natural ATPF peptide and Birinapant.[1]
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Ligand Target Domain
Affinity (

)

Interaction
Type

Biological
Outcome

ATPF Peptide

(Caspase-9)
XIAP BIR3 ~300 - 500 nM Monovalent

Inhibition: Locks

Caspase-9 in

inactive state.

Smac Peptide

(AVPI)
XIAP BIR3 ~500 nM Monovalent

Competition:

Weak natural

antagonist.

Birinapant

(TL32711)
XIAP BIR3 ~45 - 50 nM Bivalent*

Activation:

Displaces ATPF;

restores

apoptosis.

Birinapant

(TL32711)
cIAP1 BIR3 < 1 nM Bivalent

Degradation:

Induces E3

ligase activity &

cIAP1

destruction.[1][5]

[7]

*Note on Bivalency: While the intrinsic affinity of Birinapant for XIAP is ~45 nM, its bivalent

nature allows it to potentially bridge BIR domains, creating a "stapled" complex that is

kinetically slower to dissociate than the monovalent ATPF peptide.[1]

Experimental Protocols
To validate these affinities in your own laboratory, the Fluorescence Polarization (FP) Assay is

the industry standard.[1] It measures the ability of a molecule (Birinapant or ATPF) to displace a

fluorescently labeled tracer (typically an AVPI-peptide) from the recombinant BIR3 protein.[1]

Protocol: Fluorescence Polarization (FP) Binding
Assay[2][6][9]
Objective: Determine the
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and

of Birinapant vs. ATPF peptide against XIAP-BIR3.

Reagents:

Protein: Recombinant Human XIAP-BIR3 domain (GST-tagged or His-tagged).

Tracer: 5-FAM-AVPI (Fluorescein-labeled Smac peptide).

Test Compounds: Birinapant (10 mM DMSO stock), ATPF peptide (synthesized, 10 mM

DMSO stock).

Buffer: 50 mM HEPES pH 7.5, 100 mM NaCl, 0.01% Triton X-100, 1 mM DTT.[1]

Workflow:

Tracer Optimization: Titrate XIAP-BIR3 against a fixed concentration of Tracer (e.g., 5 nM) to

determine the

of the tracer.[1] Select a protein concentration that yields ~60-80% bound tracer (typically 20-
50 nM).[1]

Plate Setup: Use black 384-well low-binding plates.

Negative Control: Buffer + Tracer (0% Inhibition).

Positive Control: Buffer + Tracer + Protein (100% Binding).[1]

Dosing: Add 5 µL of test compound (Birinapant or ATPF) in a serial dilution (e.g., 10 µM

down to 0.1 nM).

Incubation: Add 10 µL of Protein/Tracer master mix. Incubate for 30–60 minutes at Room

Temperature in the dark.

Measurement: Read Fluorescence Polarization (Ex: 485 nm, Em: 535 nm) on a multimode

plate reader (e.g., PerkinElmer EnVision).
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Analysis: Plot mP (milli-polarization) vs. log[Compound]. Fit to a sigmoidal dose-response

curve to calculate

.[1] Convert to

using the Cheng-Prusoff equation adapted for FP.[1]

Protocol Visualization

1. Prepare Reagents
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Caption: Step-by-step workflow for the Fluorescence Polarization competitive binding assay.

Synthesis & Conclusion
The "ATPF affinity" refers to the baseline inhibitory interaction between the mitochondrial

intrinsic pathway (Caspase-9) and the cytoplasmic guardian (XIAP).

ATPF represents the problem: A moderate-affinity lock that prevents apoptosis in cancer

cells with high XIAP levels.[1]

Birinapant represents the solution: A high-affinity key that breaks this lock.

Data confirms that Birinapant binds the XIAP BIR3 domain with approximately 6-10 fold higher

affinity (

nM) than the natural ATPF motif (

nM).[1] Furthermore, its picomolar affinity for cIAP1 (

nM) provides a dual mechanism of action: degrading cIAPs to drive TNF

-dependent killing while simultaneously liberating Caspase-9 from XIAP.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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